1-Chloro-3-(chloroethynyl)benzene

Specification

• CAS No.: 84553-19-5
• Molecular Formula: C8H4Cl2
• Molecular Weight: 171.02 g/mol
• IUPAC Name: 1-chloro-3-(2-chloroethynyl)benzene
• Standard InChI: InChI=1S/C8H4Cl2/c9-5-4-7-2-1-3-8(10)6-7/h1-3,6H
• Standard InChI Key: FGXADESKQTYASM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C#CCl

Introduction

Structural Characteristics and Molecular Properties

Molecular Architecture

1-Chloro-3-(chloroethynyl)benzene features a benzene ring substituted at the meta position with a chlorine atom and a chloroethynyl group (–C≡CCl). The chloroethynyl moiety introduces sp-hybridized carbon atoms, creating a linear geometry that enhances electron-withdrawing effects. This configuration significantly influences the compound’s electronic properties, as evidenced by its reduced electron density compared to unsubstituted chlorobenzene.

Table 1: Key Molecular Descriptors

Property	Value
IUPAC Name	1-chloro-3-(2-chloroethynyl)benzene
Molecular Formula	C₈H₄Cl₂
Molecular Weight	171.02 g/mol
Canonical SMILES	C1=CC(=CC(=C1)Cl)C#CCl
InChI Key	FGXADESKQTYASM-UHFFFAOYSA-N

The compound’s X-ray crystallography data (unavailable in provided sources) would likely reveal bond lengths of ~1.18 Å for the C≡C triple bond and ~1.73 Å for the C–Cl bonds, consistent with analogous chloroacetylenes.

Spectroscopic Profiles

Nuclear magnetic resonance (NMR) spectroscopy of 1-chloro-3-(chloroethynyl)benzene reveals distinct signals:

• ¹H NMR: Aromatic protons resonate as a doublet of doublets (δ 7.4–7.6 ppm) due to meta-substitution, while the absence of ethynyl proton signals confirms the chlorine substitution on the alkyne.

• ¹³C NMR: The sp-hybridized carbons of the chloroethynyl group appear at δ 68–72 ppm, with aromatic carbons between δ 115–135 ppm.

Synthetic Methodologies

Hydrazone-Mediated Synthesis

A patented method (CN101033168A) achieves high-yield synthesis through a three-step process:

• Hydrazone Formation: Refluxing m-chloroacetophenone with hydrazine hydrate (40–85%) at 107–119°C for 120–180 minutes yields hydrazone.

• Thermal Decomposition: Heating the hydrazone in diethylene glycol with KOH/NaOH (110–148°C, 90–180 minutes) eliminates nitrogen, forming the crude product.

• Distillation: Vacuum distillation at 140°C/150 mmHg purifies the crude material, achieving 95–97% yield and 98.6–99% purity.

Table 2: Synthesis Optimization

Parameter	Optimal Range	Impact on Yield/Purity
Hydrazine Hydrate Ratio	1.5–3 mol eq.	Minimizes side reactions
Reaction Temperature	110–148°C	Balances kinetics/selectivity
Base Concentration	0.3–0.5 wt% (KOH/NaOH)	Ensures complete deprotonation

Reactivity and Applications

Nucleophilic Substitution

The chloroethynyl group undergoes facile substitution with nucleophiles (e.g., amines, alkoxides) due to the electron-deficient triple bond. For example:
$\text{C₆H₄Cl-C≡CCl + Nu⁻ → C₆H₄Cl-C≡C-Nu + Cl⁻}$
This reactivity is exploited in synthesizing ethynyl-linked polymers for conductive materials.

Cross-Coupling Reactions

Palladium-catalyzed Sonogashira coupling with aryl halides forms extended π-systems:
$\text{C₆H₄Cl-C≡CCl + Ar–X → C₆H₄Cl-C≡C–Ar + XCl}$
Such reactions are pivotal in creating molecular wires and optoelectronic materials.

Table 3: Industrial and Research Applications

Sector	Use Case	Key Advantage
Pharmaceuticals	Intermediate for kinase inhibitors	Enables modular functionalization
Agrochemistry	Herbicide synthesis	High thermal stability
Materials Science	Metal-organic frameworks (MOFs)	Rigid, directional bonding

Emerging Research Directions

Photoredox Catalysis

The RSC-reported boryl radical system could be adapted for C–H functionalization of 1-chloro-3-(chloroethynyl)benzene, enabling late-stage diversification under mild conditions.

Computational Modeling

Density functional theory (DFT) studies could optimize reaction pathways, predicting regioselectivity in electrophilic aromatic substitution:
$E_{\text{act}} = \int \psi^* \hat{H} \psi \, d\tau$ Such models would guide the design of derivatives with tailored electronic properties.